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Compound of Interest

Compound Name: Maltol-d3

Cat. No.: B12379814

Technical Guide on the Safe Handling of Maltol-
d3

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and toxicological
profile of Maltol-d3 (CAS No: 132331-92-1). The information is compiled from Safety Data
Sheets (SDS) and chemical databases to ensure researchers and laboratory personnel can
manage this substance safely and effectively.

Chemical Identification

Maltol-d3 is the deuterium-labeled version of Maltol, a naturally occurring organic compound. It
is primarily used as a reference material in analytical and research laboratory settings.[1][2][3]
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Identifier Value Source
3-hydroxy-2-

IUPAC Name ) i [4]
(trideuteriomethyl)pyran-4-one

CAS Number 132331-92-1 [1][2]13]

Molecular Formula CeH3D30s3 [2]

Molecular Weight 129.13 g/mol [21[3114]
3-Hydroxy-2-
trideuteriomethyl)pyran-4-one,

Synonyms ( Yhpy [2][4]
2-Methyl-3-hydroxy-4-pyrone-
d3

Hazard Identification and Classification

Maltol-d3 is classified under the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals. The primary hazard associated with this compound is acute oral

toxicity.
GHS Classification Details
Hazard Class Acute toxicity, Oral (Category 4)
Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning
Hazard Statement H302: Harmful if swallowed
Precautionary Statements P264, P270, P301+P312, P330, P501

Summary of Precautionary Statements:[1][5][6][7]

e P264: Wash hands and any exposed skin thoroughly after handling.

e P270: Do not eat, drink or smoke when using this product.
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e P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.

¢ P330: Rinse mouth.

o P501: Dispose of contents/container in accordance with local, regional, national, and
international regulations.

Toxicological and Physical Data

Quantitative toxicological data for Maltol-d3 is often based on the non-deuterated parent
compound, Maltol (CAS: 118-71-8), as the isotopic labeling does not significantly alter its
chemical toxicity.

Table 1: Toxicological Data Summary (for Maltol)

Parameter Value Species Method Source

| Acute Toxicity, Oral (ATE) | 1440 mg/kg | Rat | Not Specified |[5] |

Table 2: Physical and Chemical Properties

Property Value Notes Source

White crystalline
Appearance . [81[9]
powder/solid

Melting Point 160 - 164 °C [8][10]

Boiling Point 284.7 °C At 1013 hPa [8]

Slightly soluble in
Solubility Chloroform and [11]
Methanol

| Storage Temperature | Refrigerator; Store in a cool, dry, well-ventilated place | Keep container
tightly closed |[5][8][11] |
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Experimental Protocol Considerations

The GHS classification "Acute Toxicity, Oral (Category 4)" is determined by standardized
toxicological tests, typically following guidelines set by the Organisation for Economic Co-
operation and Development (OECD), such as OECD Test Guideline 420 (Acute Oral Toxicity -
Fixed Dose Procedure) or similar protocols.

Methodology Overview (General): A typical acute oral toxicity study involves the administration
of the substance to a group of laboratory animals (e.g., rats) at specific dose levels. The
animals are then observed for a set period (e.g., 14 days) for signs of toxicity and mortality. The
dose that causes mortality in 50% of the test group is determined as the LDso value. Category
4 classification indicates an LDso between 300 and 2000 mg/kg. Due to the proprietary and
regulated nature of these studies, detailed step-by-step protocols are not publicly available
within a Safety Data Sheet. Researchers must refer to the specific OECD guidelines for
complete experimental details.

Safe Handling and Emergency Response Workflow

Proper handling and emergency preparedness are critical when working with any chemical
substance. The following workflow outlines the logical steps for safe use and response in case
of an accidental release.

Caption: Workflow for routine handling and emergency spill response for Maltol-d3.
Detailed Safety and Handling Procedures
6.1. Exposure Controls and Personal Protection[8][12]

e Engineering Controls: Work in a well-ventilated area. Use local exhaust ventilation or a fume
hood to minimize exposure, especially when handling the powder form where dust may be
generated. Eyewash stations and safety showers should be readily accessible.

o Eye/Face Protection: Wear safety glasses with side-shields conforming to government
standards such as NIOSH (US) or EN 166 (EV).

» Skin Protection: Handle with chemical-resistant gloves (e.qg., nitrile rubber). Gloves must be
inspected before use and disposed of properly after. Wear a lab coat.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b12379814?utm_src=pdf-body
https://www.indenta.com/imagehandler/image-handler.ashx?imagepath=product/msds/118-71-8-2639.pdf
https://www.fishersci.com/store/msds?partNumber=AC450801000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12379814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Respiratory Protection: If dust is generated and ventilation is inadequate, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.

Hygiene Measures: Avoid eating, drinking, or smoking in the laboratory. Wash hands
thoroughly after handling the product and before breaks.

6.2. First-Aid Measures|[8][10]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Immediately call a POISON
CENTER or doctor. Show the Safety Data Sheet to the medical professional.

In Case of Skin Contact: Immediately wash off with soap and plenty of water. If skin irritation
occurs, consult a physician.

In Case of Eye Contact: Flush eyes with plenty of water as a precaution. Remove contact
lenses if present and easy to do. Continue rinsing. If irritation persists, seek medical
attention.

If Inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Consult a physician.

6.3. Accidental Release Measures|[3][10]

Personal Precautions: Use personal protective equipment as outlined in Section 6.1. Ensure
adequate ventilation and avoid breathing dust.

Environmental Precautions: Prevent the product from entering drains or waterways.

Methods for Cleaning Up: Carefully sweep up the solid material without creating dust. Shovel
into a suitable, closed, and labeled container for disposal. Clean the affected area
thoroughly.

6.4. Fire-Fighting Measures[6][8][10]

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.
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o Specific Hazards: The substance is combustible. Fine dust dispersed in the air in sufficient
concentrations, and in the presence of an ignition source, is a potential dust explosion
hazard.[6] Hazardous combustion products may include carbon monoxide and carbon
dioxide.

» Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

6.5. Disposal Considerations[1][8][10]

» Dispose of the substance and its container through a licensed professional waste disposal
service. Do not allow it to enter the environment. Disposal must be in accordance with all
applicable federal, state, and local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Maltol-d3 safety data sheet (SDS) and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12379814#maltol-d3-safety-data-sheet-sds-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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